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Compound of Interest

Compound Name: AGN-201904zZ

Cat. No.: B1665649

Introduction

AGN-201904Z is an innovative, slowly absorbed, acid-stable pro-drug of omeprazole, a well-
characterized proton pump inhibitor (PPI).[1] Upon systemic circulation, AGN-201904Z is
rapidly converted to its active form, omeprazole. Omeprazole then covalently binds to and
irreversibly inhibits the H+/K+ ATPase (the proton pump) on the secretory surface of gastric
parietal cells.[2] This targeted action blocks the final step in gastric acid production, leading to a
profound and sustained elevation of intragastric pH.

The unique pharmacokinetic profile of AGN-201904Z, characterized by its prolonged residence
time, offers the potential for more consistent and extended acid suppression compared to
conventional PPIs.[1] These characteristics make it a valuable tool for researchers studying the
pathophysiology of acid-related disorders, particularly Gastroesophageal Reflux Disease
(GERD), and for the development of more effective therapeutic strategies.

Mechanism of Action

In the acidic environment of the parietal cell canaliculus, AGN-201904Z's active metabolite,
omeprazole, is protonated and converted to a reactive tetracyclic sulfenamide. This activated
form establishes a stable disulfide bond with cysteine residues on the a-subunit of the H+/K+
ATPase enzyme, leading to its inactivation.[2] By inhibiting this pump, the secretion of H+ ions
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into the gastric lumen is effectively halted. This leads to a significant reduction in gastric acidity
and provides a therapeutic effect in conditions like GERD.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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